Cas no 1217501-38-6 (2-Ethylthiopyridine-5-boronic acid)

2-Ethylthiopyridine-5-boronic acid is a boronic acid derivative featuring an ethylthio-substituted pyridine ring, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The boronic acid functional group enables efficient formation of carbon-carbon bonds, particularly in the synthesis of biaryl compounds and heterocyclic systems. Its pyridine core enhances stability and reactivity, while the ethylthio substituent may influence electronic properties and solubility. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Careful handling under inert conditions is recommended due to the sensitivity of boronic acids to moisture and oxidation.
2-Ethylthiopyridine-5-boronic acid structure
1217501-38-6 structure
Product Name:2-Ethylthiopyridine-5-boronic acid
CAS No:1217501-38-6
MF:C7H10BNO2S
MW:183.035800457001
MDL:MFCD13195658
CID:827740
Update Time:2025-06-07

2-Ethylthiopyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (6-(Ethylthio)pyridin-3-yl)boronic acid
    • 2-Ethylthiopyridine-5-boronic acid
    • 6-(Ethylthio)pyridin-3-ylboronic acid
    • MDL： MFCD13195658
    • Inchi： 1S/C7H10BNO2S/c1-2-12-7-4-3-6(5-9-7)8(10)11/h3-5,10-11H,2H2,1H3
    • InChI Key： HWWOZVPKBACUKO-UHFFFAOYSA-N
    • SMILES： S(CC)C1C=CC(B(O)O)=CN=1

Computed Properties

  • Exact Mass: 183.05300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 78.65000
  • LogP: -0.12660

2-Ethylthiopyridine-5-boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethylthiopyridine-5-boronic acid Pricemore >>

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